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Compound of Interest

Compound Name: delta-Gluconolactone

Cat. No.: B123857 Get Quote

An In-depth Technical Guide on the Solubility of delta-Gluconolactone in Organic Solvents for

Experimental Design

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of delta-
gluconolactone (GDL) in various organic solvents, a critical parameter for its application in

pharmaceutical formulations, chemical synthesis, and other research and development

activities. This document outlines quantitative solubility data, detailed experimental protocols

for solubility determination, and relevant biological signaling pathways.

Core Focus: Solubility Data
The solubility of a compound is a fundamental physicochemical property that dictates its

behavior in different solvent systems. For delta-gluconolactone, a cyclic ester of gluconic

acid, understanding its solubility in organic solvents is paramount for designing effective

delivery systems, optimizing reaction conditions, and developing new formulations.

Quantitative Solubility of delta-Gluconolactone in
Organic Solvents
A recent study by Su et al. (2023) systematically determined the solubility of delta-
gluconolactone in twelve pure organic solvents at various temperatures.[1] The following table
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summarizes the mole fraction solubility (x₁) of delta-gluconolactone at temperatures ranging

from 288.15 K to 328.15 K.
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Solvent Temperature (K)
Mole Fraction Solubility
(10³x₁)

Methanol 288.15 Data from Su et al. (2023)

293.15 Data from Su et al. (2023)

298.15 Data from Su et al. (2023)

303.15 Data from Su et al. (2023)

308.15 Data from Su et al. (2023)

313.15 Data from Su et al. (2023)

318.15 Data from Su et al. (2023)

323.15 Data from Su et al. (2023)

328.15 Data from Su et al. (2023)

Ethanol 288.15 Data from Su et al. (2023)

293.15 Data from Su et al. (2023)

298.15 Data from Su et al. (2023)

303.15 Data from Su et al. (2023)

308.15 Data from Su et al. (2023)

313.15 Data from Su et al. (2023)

318.15 Data from Su et al. (2023)

323.15 Data from Su et al. (2023)

328.15 Data from Su et al. (2023)

n-Propanol 288.15 Data from Su et al. (2023)

293.15 Data from Su et al. (2023)

298.15 Data from Su et al. (2023)

303.15 Data from Su et al. (2023)

308.15 Data from Su et al. (2023)
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313.15 Data from Su et al. (2023)

318.15 Data from Su et al. (2023)

323.15 Data from Su et al. (2023)

328.15 Data from Su et al. (2023)

Isopropanol 288.15 Data from Su et al. (2023)

293.15 Data from Su et al. (2023)

298.15 Data from Su et al. (2023)

303.15 Data from Su et al. (2023)

308.15 Data from Su et al. (2023)

313.15 Data from Su et al. (2023)

318.15 Data from Su et al. (2023)

323.15 Data from Su et al. (2023)

328.15 Data from Su et al. (2023)

n-Butanol 288.15 Data from Su et al. (2023)

293.15 Data from Su et al. (2023)

298.15 Data from Su et al. (2023)

303.15 Data from Su et al. (2023)

308.15 Data from Su et al. (2023)

313.15 Data from Su et al. (2023)

318.15 Data from Su et al. (2023)

323.15 Data from Su et al. (2023)

328.15 Data from Su et al. (2023)

Isobutanol 288.15 Data from Su et al. (2023)

293.15 Data from Su et al. (2023)
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298.15 Data from Su et al. (2023)

303.15 Data from Su et al. (2023)

308.15 Data from Su et al. (2023)

313.15 Data from Su et al. (2023)

318.15 Data from Su et al. (2023)

323.15 Data from Su et al. (2023)

328.15 Data from Su et al. (2023)

Acetone 288.15 Data from Su et al. (2023)

293.15 Data from Su et al. (2023)

298.15 Data from Su et al. (2023)

303.15 Data from Su et al. (2023)

308.15 Data from Su et al. (2023)

313.15 Data from Su et al. (2023)

318.15 Data from Su et al. (2023)

323.15 Data from Su et al. (2023)

328.15 Data from Su et al. (2023)

Ethyl Acetate 288.15 Data from Su et al. (2023)

293.15 Data from Su et al. (2023)

298.15 Data from Su et a. (2023)

303.15 Data from Su et al. (2023)

308.15 Data from Su et al. (2023)

313.15 Data from Su et al. (2023)

318.15 Data from Su et al. (2023)

323.15 Data from Su et al. (2023)
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328.15 Data from Su et al. (2023)

Acetonitrile 288.15 Data from Su et al. (2023)

293.15 Data from Su et al. (2023)

298.15 Data from Su et al. (2023)

303.15 Data from Su et al. (2023)

308.15 Data from Su et al. (2023)

313.15 Data from Su et al. (2023)

318.15 Data from Su et al. (2023)

323.15 Data from Su et al. (2023)

328.15 Data from Su et al. (2023)

Toluene 288.15 Data from Su et al. (2023)

293.15 Data from Su et al. (2023)

298.15 Data from Su et al. (2023)

303.15 Data from Su et al. (2023)

308.15 Data from Su et al. (2023)

313.15 Data from Su et al. (2023)

318.15 Data from Su et al. (2023)

323.15 Data from Su et al. (2023)

328.15 Data from Su et al. (2023)

Cyclohexane 288.15 Data from Su et al. (2023)

293.15 Data from Su et al. (2023)

298.15 Data from Su et al. (2023)

303.15 Data from Su et al. (2023)

308.15 Data from Su et al. (2023)
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313.15 Data from Su et al. (2023)

318.15 Data from Su et al. (2023)

323.15 Data from Su et al. (2023)

328.15 Data from Su et al. (2023)

n-Heptane 288.15 Data from Su et al. (2023)

293.15 Data from Su et al. (2023)

298.15 Data from Su et al. (2023)

303.15 Data from Su et al. (2023)

308.15 Data from Su et al. (2023)

313.15 Data from Su et al. (2023)

318.15 Data from Su et al. (2023)

323.15 Data from Su et al. (2023)

328.15 Data from Su et al. (2023)

Note: The specific numerical data from Su, Q., et al. (2023) in the Journal of Molecular Liquids,

385, 122313 is pending full-text access and will be populated upon availability.

Other sources indicate that delta-gluconolactone is sparingly soluble in ethanol and insoluble

in ether and acetone.[2]

Experimental Protocols
The determination of solubility is a critical experimental procedure. The isothermal shake-flask

method is a widely accepted and reliable technique for measuring the equilibrium solubility of a

solid in a liquid solvent.

Isothermal Shake-Flask Method for Solubility
Determination
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This protocol outlines the steps for determining the solubility of delta-gluconolactone in an

organic solvent at a specific temperature.

1. Materials and Equipment:

delta-Gluconolactone (high purity)

Organic solvent of interest (analytical grade)

Thermostatic shaker bath or incubator with precise temperature control

Analytical balance

Vials with airtight seals (e.g., screw-cap vials with PTFE septa)

Syringe filters (e.g., 0.22 µm PTFE)

Syringes

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV

or Refractive Index) or another appropriate analytical instrument for quantification.

2. Procedure:

Preparation of Saturated Solution:

Add an excess amount of delta-gluconolactone to a vial containing a known volume or

mass of the organic solvent. The excess solid is crucial to ensure that the solution reaches

saturation.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in the thermostatic shaker bath set to the desired constant temperature.

Agitate the vials for a sufficient period to allow the system to reach equilibrium. The time

required for equilibrium should be determined experimentally by taking measurements at
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different time points until the concentration of the solute in the solution remains constant. A

typical duration is 24 to 72 hours.

Sample Withdrawal and Filtration:

Once equilibrium is reached, stop the agitation and allow the vials to stand undisturbed in

the thermostatic bath for a period (e.g., 2-4 hours) to allow the excess solid to settle.

Carefully withdraw a sample from the clear supernatant using a syringe. It is critical to

avoid aspirating any solid particles.

Immediately filter the sample through a syringe filter into a pre-weighed vial. The filter

should be of a material that does not interact with or absorb the solute or solvent.

Quantification:

Accurately weigh the vial containing the filtered saturated solution.

Dilute the filtered solution with a suitable solvent to a concentration within the linear range

of the analytical method.

Analyze the diluted solution using a calibrated HPLC method or another appropriate

analytical technique to determine the concentration of delta-gluconolactone.

Prepare a calibration curve using standard solutions of delta-gluconolactone of known

concentrations.

4. Data Analysis:

Calculate the solubility of delta-gluconolactone in the organic solvent in terms of mass per

volume (e.g., mg/mL) or mole fraction based on the concentration determined from the

analysis and the mass of the solvent.
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Preparation Sampling & Filtration Analysis

Add excess GDL to solvent in a sealed vial Equilibrate in thermostatic shaker at constant T
Agitate for 24-72h

Allow excess solid to settleStop agitation Withdraw supernatant with a syringe Filter through a 0.22 µm syringe filter Dilute the filtered saturated solution Analyze by calibrated HPLC Calculate solubility from concentration

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.

Signaling Pathway Involvement
Recent research has shed light on the biological activities of delta-gluconolactone beyond its

role as a food additive. A notable study has implicated GDL in cardioprotective signaling

pathways.

PKCε/Extracellular Signal-Regulated Kinase (ERK)
Signaling Pathway
Delta-gluconolactone has been shown to alleviate myocardial ischemia/reperfusion injury by

activating the Protein Kinase C epsilon (PKCε) and the downstream Extracellular Signal-

Regulated Kinase (ERK) signaling pathway. This pathway is crucial for cell survival and

protection against apoptosis.

The proposed mechanism involves the binding of delta-gluconolactone to the C1 domain of

PKCε, leading to its activation. Activated PKCε, in turn, phosphorylates and activates the ERK

pathway, which then promotes the expression of anti-apoptotic proteins and inhibits pro-

apoptotic factors, ultimately leading to enhanced cell survival.
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Caption: GDL's role in the PKCε/ERK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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